Cas no 864841-55-4 (Agn-PC-00eez5)
Agn-PC-00eez5 structure
Product Name:Agn-PC-00eez5
CAS No:864841-55-4
Molecular Formula:C13H14OS
Molecular Weight:218.315
CID:2809344
PubChem ID:11701327
Agn-PC-00eez5 Properties
Names and Identifiers
-
- AGN-PC-00EEZ5
- DTXCID20421632
- 6-Ethynyl-4,4-dimethylthiochroman 1-oxide
- SCHEMBL4372175
- DTXSID50470815
- 864841-55-4
- starbld0007544
-
- InChIKey： LXDMIKKQYNTSSA-UHFFFAOYSA-N
- Inchi： InChI=1S/C13H14OS/c1-4-10-5-6-12-11(9-10)13(2,3)7-8-15(12)14/h1,5-6,9H,7-8H2,2-3H3
Computed Properties
- Exact Mass: 218.07653624Da
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Rotatable Bond Count: 1
- Monoisotopic Mass: 218.07653624Da
- Heavy Atom Count: 15
- Complexity: 323
- Isotope Atom Count: 0
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Covalently-Bonded Unit Count: 1
- XLogP3: 2.5
- Topological Polar Surface Area: 36.3Ų
Agn-PC-00eez5 Related Literature
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1. Organic
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Yuquan Feng,Linxia Lv,Dongqin Bi,Zhiguo Zhong,Jing Li,Zilong Yue,Zhaoge Zeng,Shuhan Zhang,Zhaohui Meng CrystEngComm, 2022,24, 479-483
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Xiaojuan Tian,Genghui Li,Zhiqiang Tu,Wang Yang,Yongfeng Li,Liqiang Zhang,Fan Yang,Xilai Jia RSC Adv., 2016,6, 597-600
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Paul O’Brien Chem. Commun., 2002, 564-565
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J. K. Lee,Z. Jiang,S. Narayanan,M. D. Foster Soft Matter, 2017,13, 8264-8270
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Yuanyuan Zhou,Lisi Yang,Shuaishuai Shen,Yahui Liu,Yanan Chen,Jinsheng Song,Zhishan Bo J. Mater. Chem. A, 2020,8, 22416-22422
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Shaoze Zhang,Zhen Chen J. Mater. Chem. A, 2023,11, 18933-18944
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8. Contents
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9. Back cover
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10. Design of a reversible biotin analog and applications in proteinlabeling, detection, and isolation†Lai-Qiang Ying,Bruce P. Branchaud Chem. Commun., 2011,47, 8593-8595
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